Time-domain stepwise encoding based on a stepped photon emission material†
Chemical Communications Pub Date: 2022-11-22 DOI: 10.1039/D2CC05655K
Abstract
We demonstrate tunable lifetimes (sub-milliseconds and seconds) at the same emission wavelength of a material, along with an abrupt intensity change between the two emission states. Based on this stepped photon emission material, a time-domain stepwise encoding method is developed and applied to point-of-care testing with an ultra-large quantitative detection range.
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